Cas no 1801243-45-7 (1-[3-[(3,5-dimethoxyphenyl)methyl]azetidin-1-yl]ethanone)

• Product Name: 1-[3-[(3,5-dimethoxyphenyl)methyl]azetidin-1-yl]ethanone
• CAS No: 1801243-45-7
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 5103277
• PubChem ID: 118230647
• Update Time: 2025-10-28

1-[3-[(3,5-dimethoxyphenyl)methyl]azetidin-1-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3-[(3,5-dimethoxyphenyl)methyl]-1-azetidinyl]-
• 1-[3-[(3,5-dimethoxyphenyl)methyl]azetidin-1-yl]ethanone
• 1-(3-(3,5-Dimethoxybenzyl)azetidin-1-yl)ethan-1-one
• F90014
• 1801243-45-7
• SCHEMBL16903768
• PS-20944
• 1-(3-(3,5-DIMETHOXYBENZYL)AZETIDIN-1-YL)ETHANONE

• Inchi： 1S/C14H19NO3/c1-10(16)15-8-12(9-15)4-11-5-13(17-2)7-14(6-11)18-3/h5-7,12H,4,8-9H2,1-3H3
• InChI Key： SAKWYTNTGIFZGM-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC(CC2=CC(OC)=CC(OC)=C2)C1)C

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.8Ų

Additional information on 1-[3-[(3,5-dimethoxyphenyl)methyl]azetidin-1-yl]ethanone

Comprehensive Overview of 1-[3-[(3,5-dimethoxyphenyl)methyl]azetidin-1-yl]ethanone (CAS No. 1801243-45-7): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, 1-[3-[(3,5-dimethoxyphenyl)methyl]azetidin-1-yl]ethanone (CAS No. 1801243-45-7) has emerged as a compound of significant interest. This molecule, characterized by its unique azetidine core and dimethoxyphenyl substitution, is increasingly studied for its potential applications in drug discovery and material science. Its structural complexity and functional versatility make it a valuable candidate for researchers exploring novel bioactive compounds.

The compound's CAS number 1801243-45-7 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its systematic name, 1-[3-[(3,5-dimethoxyphenyl)methyl]azetidin-1-yl]ethanone, highlights key features: an acetyl group linked to a azetidine ring, which is further substituted with a 3,5-dimethoxybenzyl moiety. This arrangement contributes to its distinct physicochemical properties, including moderate solubility in polar organic solvents and stability under standard laboratory conditions.

Recent trends in AI-driven drug discovery have amplified interest in compounds like 1-[3-[(3,5-dimethoxyphenyl)methyl]azetidin-1-yl]ethanone. Computational models suggest its scaffold could interact with biological targets such as G-protein-coupled receptors (GPCRs) or kinases, making it a potential starting point for central nervous system (CNS) therapeutics. Researchers are particularly intrigued by the azetidine ring's conformational constraints, which may enhance binding selectivity compared to larger heterocycles.

From a synthetic chemistry perspective, the 3,5-dimethoxyphenyl group in this compound offers opportunities for further derivatization. This aromatic system is known to participate in electrophilic substitution reactions, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies. The azetidine-1-yl ethanone fragment also presents interesting possibilities for click chemistry applications, particularly in bioconjugation strategies for probe development.

Environmental and green chemistry considerations are increasingly shaping research around such compounds. Scientists are exploring sustainable synthetic routes to 1-[3-[(3,5-dimethoxyphenyl)methyl]azetidin-1-yl]ethanone that minimize hazardous byproducts. Recent publications highlight microwave-assisted synthesis and catalytic hydrogenation methods that improve atom economy while maintaining high yields of this valuable intermediate.

Analytical characterization of CAS 1801243-45-7 typically involves advanced techniques like high-resolution mass spectrometry (HRMS) and multidimensional NMR. The compound's proton NMR spectrum distinctly shows signals from the azetidine methylene protons (δ 3.5-4.0 ppm) and aromatic methoxy groups (δ 3.8 ppm), while 13C NMR confirms the carbonyl carbon at ~170 ppm. These spectral fingerprints are crucial for quality control in research applications.

In material science, the dimethoxyphenyl-azetidine hybrid structure has shown promise in organic electronic materials. The electron-donating methoxy groups combined with the rigid azetidine core create interesting optoelectronic properties, with potential applications in OLED technologies or as charge transport materials. This interdisciplinary potential makes 1-[3-[(3,5-dimethoxyphenyl)methyl]azetidin-1-yl]ethanone a compound worth watching across multiple scientific domains.

As research continues, safety evaluations of 1801243-45-7 remain paramount. While not classified as hazardous under current regulations, proper laboratory handling protocols should always be followed. The compound's structure-activity relationships are being systematically mapped through collaborative studies between academia and industry, reflecting the growing importance of public-private partnerships in chemical innovation.

The future directions for this compound likely involve high-throughput screening against novel biological targets and further exploration of its supramolecular chemistry potential. With the rise of machine learning in molecular design, 1-[3-[(3,5-dimethoxyphenyl)methyl]azetidin-1-yl]ethanone may serve as a template for generating optimized derivatives with enhanced properties. Its journey from chemical curiosity to potential therapeutic or functional material exemplifies the dynamic nature of modern chemical research.